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Compound Name:
Tin(IV) mesoporphyrin IX

dichloride

Cat. No.: B15614768 Get Quote

Essential Safety and Handling Guide for Tin(IV)
Mesoporphyrin IX Dichloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tin(IV) mesoporphyrin IX dichloride (also known as

Stannsoporfin). Adherence to these guidelines is critical for ensuring laboratory safety and

minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Tin(IV) mesoporphyrin IX dichloride is not

readily available, data from analogous compounds such as Tin(IV) protoporphyrin IX dichloride,

Mesoporphyrin IX dihydrochloride, and Tin(IV) chloride indicate that this compound should be

handled as a hazardous substance. The primary hazards are anticipated to be:

Skin and Eye Irritation: May cause irritation or serious eye damage upon contact.[1]

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[1]

[2]
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Harmful if Swallowed: Ingestion may be harmful.[2]

Potential for Severe Burns: Related tin compounds are corrosive and can cause severe skin

burns and eye damage.[3][4]

Therefore, a comprehensive approach to personal protection is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye and Face

Chemical safety goggles with

side shields are the minimum

requirement. A face shield

must be worn over goggles

when there is a risk of

splashing.

To protect against splashes

and airborne particles that can

cause serious eye irritation or

damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) must

be worn. Inspect gloves for

integrity before each use.

To prevent skin contact, which

may cause irritation or burns.

[1]

Body Protection

A lab coat is required. For

procedures with a higher risk

of splashing, a chemical-

resistant apron over the lab

coat is recommended.

To protect the skin and clothing

from contamination.

Respiratory

Work in a well-ventilated area,

preferably within a certified

chemical fume hood, to avoid

the formation and inhalation of

dust or aerosols.[2][5]

To prevent respiratory tract

irritation.[1][2]

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.

To protect feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Tin(IV) mesoporphyrin
IX dichloride from receipt to disposal.

Experimental Workflow Diagram
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Preparation

Experimentation

Cleanup & Disposal Emergency Procedures

Don PPE

Prepare Fume Hood

Weigh Compound

Prepare Solution

Conduct Experiment

Decontaminate Surfaces Spill Response First Aid

Segregate Waste

Label Waste Container

Store Waste

Dispose of Waste
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Waste Generation Waste Collection & Segregation

Final Disposal

Solid Waste
(e.g., contaminated gloves, paper)

Place in Labeled
Hazardous Waste Container

Liquid Waste
(e.g., unused solutions)

Sharps Waste
(e.g., contaminated needles) Place in Sharps Container

Arrange for Pickup by
Environmental Health & Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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